Cas no 1805368-90-4 (5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine)

• Product Name: 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine
• CAS No: 1805368-90-4
• MF: C₇H₂BrF₂N₃O₂
• MW: 278.01048707962
• CID: 4860159
• Update Time: 2025-06-30

5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H2BrF2N3O2/c8-4-2-12-5(7(9)10)3(1-11)6(4)13(14)15/h2,7H
• InChI Key： QUTBKPYKIINWTE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C#N)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine

Introduction to 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805368-90-4)

5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine, identified by the CAS number 1805368-90-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and utility in medicinal chemistry. The structural features of 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine, including the presence of bromine, cyano, and difluoromethyl substituents, as well as a nitro group, contribute to its unique chemical properties and potential applications.

The synthesis and application of 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine have been extensively studied in recent years, particularly in the development of novel therapeutic agents. The bromine atom in the molecule serves as a versatile handle for further functionalization, enabling the construction of more complex structures through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in drug discovery, allowing chemists to introduce a wide range of pharmacophores into the molecular framework.

The cyano group at the 3-position of the pyridine ring introduces a polar characteristic to the molecule, which can influence its solubility and interactions with biological targets. Additionally, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry. The nitro group at the 4-position contributes to the electron-withdrawing nature of the molecule, which can modulate reactivity and biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine has emerged as a promising intermediate in the synthesis of such inhibitors. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of these substituents makes it an attractive scaffold for designing molecules with high selectivity and potency.

The pharmaceutical industry has shown particular interest in compounds that exhibit anti-inflammatory and anti-cancer properties. 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine has been investigated for its potential role in modulating pathways involved in inflammation and cancer progression. Preliminary studies suggest that derivatives of this compound may interfere with key signaling molecules such as kinases and transcription factors, thereby inhibiting tumor growth and reducing inflammatory responses.

The agrochemical sector has also explored the applications of 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine. Its structural features make it a suitable candidate for developing novel pesticides that target specific enzymes or receptors in pests while minimizing toxicity to non-target organisms. The presence of multiple functional groups provides ample opportunities for designing molecules with enhanced efficacy and environmental safety.

The synthetic methodologies for preparing 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine have been optimized to ensure high yields and purity. Common synthetic routes involve multi-step organic transformations starting from commercially available pyridine derivatives. These processes often include halogenation, cyanation, nitration, and fluorination steps, each requiring careful control of reaction conditions to achieve the desired product.

The analytical characterization of 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine is critical to ensure its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed for this purpose. NMR spectroscopy provides detailed information about the molecular structure, while MS confirms the molecular weight and fragmentation patterns. HPLC is used to assess purity by separating impurities from the desired compound.

The pharmacokinetic properties of derivatives of 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine are also subjects of intense research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Computational modeling techniques have been increasingly used to predict ADME properties based on molecular structure, accelerating the drug discovery process.

In conclusion, 5-Bromo-3-cyano-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805368-90-4) represents a versatile building block with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued research into its synthesis, characterization, and biological activity will further elucidate its role in modern drug discovery.